5-(2-Fluoro-benzyl)-thiophene-2-carbaldehyde

• Molecular Formula: C12H9FOS
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 5-[(2-fluorophenyl)methyl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C12H9FOS/c13-12-4-2-1-3-9(12)7-10-5-6-11(8-14)15-10/h1-6,8H,7H2
• InChI Key: CGDRKQIYWFMMBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CC=C(S2)C=O)F

Description

5-(2-Fluoro-benzyl)-thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C12H9FOS and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(5-(2-Fluoro-benzyl)-thiophen-2-yl)-[1,3]dioxolane described in Preparation Example 122 (4.33 g, 16.4 mmol) was dissolved in a mixture solvent of methanol (40 mL) and water (10 mL), 1N hydrochloric acid (20 mL) was added thereto, followed by stirring at room temperature for 1 hour. An aqueous solution of saturated sodium bicarbonate was added to the reaction solution at 0° C., which was then extracted with ethyl acetate, the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The solvent was evaporated in vacuo, the residue was purified by silica gel column chromatography (hexane:ethyl acetate=10:1), and the title compound (3.54 g, 16.1 mmol, 98%) was obtained as a light yellow oil.